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Introduction

Ivalin is a sesquiterpene lactone isolated from Carpesium divaricatum that has demonstrated
significant anti-cancer properties in preclinical studies. Its primary mechanism of action is the
disruption of microtubule dynamics, leading to cell cycle arrest at the G2/M phase and
subsequent induction of apoptosis. These application notes provide detailed protocols for
utilizing Ivalin in in vitro cell culture studies to assess its cytotoxic and mechanistic effects.

Data Presentation: Ivalin IC50 Values

The half-maximal inhibitory concentration (IC50) is a critical measure of a drug's potency. The
following table summarizes the IC50 values of Ivalin in various human hepatocellular
carcinoma cell lines and a normal human liver cell line after 48 hours of treatment.[1][2][3] It iS
important to note that IC50 values can vary depending on the cell line, assay conditions, and
incubation time.
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Cell Line Cancer Type IC50 (pM) at 48h
HepG-2 Hepatocellular Carcinoma 5.45+0.13
SMMC-7721 Hepatocellular Carcinoma 4.34+£0.10

Hu-7 Hepatocellular Carcinoma 13.01 +0.42
Plc-prf-5 Hepatocellular Carcinoma 11.33+1.00
HL7702 Normal Liver 25.86 + 0.87

Data for breast cancer cell lines MCF-7 and MDA-MB-231 are not readily available in the
reviewed literature, although Ivalin has been shown to inhibit their proliferation, migration, and

invasion.[4]

Time-Dependent Cytotoxicity of Ivalin in SMMC-7721 Cells[1]

Incubation Time IC50 (pM)
24 hours 7.39+£0.36
48 hours 4.34+0.10
72 hours 2.27+£0.13

Mechanism of Action: Microtubule Depolymerization
and Apoptosis Induction

Ivalin exerts its anti-cancer effects by disrupting the cellular microtubule network. By inhibiting
tubulin polymerization, Ivalin leads to microtubule depolymerization, which in turn triggers a

cascade of cellular events culminating in apoptosis.

Signaling Pathway of Ivalin-Induced G2/M Arrest and
Apoptosis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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